3-[(Tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid

• IUPAC Name: 3-(oxolane-2-carbonylamino)benzoic acid
• InChI: InChI=1S/C12H13NO4/c14-11(10-5-2-6-17-10)13-9-4-1-3-8(7-9)12(15)16/h1,3-4,7,10H,2,5-6H2,(H,13,14)(H,15,16)
• InChI Key: HQDKLCORJIEXRD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C12H13NO4
• DSSTOX Substance ID: DTXSID60388058
• Molecular Weight: 235.24 g/mol
• CAS RN: 669704-13-6

Description

3-[(Tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid, or THF-ABA, is an organic compound with a wide range of applications in the field of biochemistry and physiology. It is a derivative of benzoic acid and is a type of carboxylic acid. It is a colorless solid with a slightly acidic odor. THF-ABA has been used in scientific research for many years due to its low toxicity and high stability. It has been studied for its potential use in drug development, as well as its potential role in biochemical and physiological processes.

Scientific Research Applications

Synthesis of Pranlukast and Related Compounds

Research has demonstrated the use of tetrahydrofuran derivatives in the synthesis of complex organic molecules like pranlukast, a leukotriene receptor antagonist used for the treatment of asthma. The process involves multiple steps, including ring-opening, alkylation, and cyclization, showcasing the versatility of tetrahydrofuran derivatives in organic synthesis (Zhang Yue et al., 2013).

Novel Methods of Synthesis

Tetrahydrofuran derivatives have been employed in the development of new synthetic routes for the production of dihydro-pyrrolo[1,2-a][1,4]benzodiazepines, compounds of interest due to their potential pharmacological activities. These methods highlight the importance of tetrahydrofuran units in facilitating novel synthetic approaches (R. Schindler et al., 2008).

Acaricidal Activity and Mechanism

A study focused on derivatives of octadecanoic acid-3,4-tetrahydrofuran diester, extracted from neem oil, revealed enhanced acaricidal activity against mites when specific structural modifications were applied. This research provides insights into the potential of tetrahydrofuran derivatives for developing new acaricides with specific action mechanisms related to disrupting energy metabolism in target pests (Lixia Li et al., 2022).

Peptide Modification and Bioorthogonal Labeling

Tetrazine-containing amino acids derived from tetrahydrofuran have shown promise in peptide modification and live cell labeling, demonstrating the applicability of these derivatives in bioconjugation and the study of biological processes. This research opens pathways for the use of tetrahydrofuran derivatives in biochemical and medical research (Zhongqiu Ni et al., 2015).

Microbial Biosynthesis

The engineering of microbial co-culture systems has been explored for the biosynthesis of 3-amino-benzoic acid from glucose, highlighting the potential of tetrahydrofuran derivatives in biotechnological applications and the production of valuable chemical building blocks through microbial synthesis (Haoran Zhang & G. Stephanopoulos, 2016).